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Compound of Interest

Compound Name: 1,13-Tridecanolide

Cat. No.: B158905

Audience: Researchers, scientists, and drug development professionals.
Introduction

1,13-Tridecanolide is a macrocyclic lactone and an odor compound that can be isolated from
the angelica root.[1] Its chemical formula is C13H2402 and it has a molecular weight of 212.33
g/mol .[2] As a high-purity reference material, 1,13-Tridecanolide is suitable for use as a
standard in the development and validation of analytical methods, particularly for the
identification and quantification of other macrocyclic lactones or related compounds in various
matrices. This document provides detailed protocols and data for utilizing 1,13-Tridecanolide
as an analytical standard.

While 1,13-Tridecanolide is not a pharmaceutical agent, the methodologies described are
applicable to drug development processes, such as in the analysis of formulations, stability
studies, and quality control of raw materials where structurally similar compounds may be
present.

Physicochemical Properties

A summary of the key physicochemical properties of 1,13-Tridecanolide is presented in the
table below. This information is crucial for the selection of appropriate analytical techniques and
parameters.
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Property Value Reference
CAS Number 1725-04-8 [2]
Molecular Formula C13H2402 [2]
Molecular Weight 212.33 g/mol [2]

Not specified, typically a solid
Appearance i
or oi

Expected to be soluble in
B organic solvents like _
Solubility o General chemical knowledge
acetonitrile, methanol, and

dichloromethane.

. _ _ Based on similar macrocyclic
Boiling Point Estimated to be >250 °C
lactones

Application: Standard for GC-MS Method
Development

Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective technique for the
analysis of volatile and semi-volatile compounds like 1,13-Tridecanolide. This section outlines
the protocol for using 1,13-Tridecanolide to develop a quantitative GC-MS method.

Experimental Workflow for Method Development

The following diagram illustrates the general workflow for developing an analytical method
using an external standard like 1,13-Tridecanolide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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